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Compound of Interest

Compound Name: 5-Pahsa

Cat. No.: B570235

Essential Safety and Handling Guide for 5-PAHSA

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-PAHSA (5-(palmitoyloxy)octadecanoic acid). The
following procedural steps and operational plans are designed to ensure the safe handling and
disposal of this compound in a laboratory setting.

Disclaimer: This guide is for informational purposes only and should not replace a
comprehensive risk assessment conducted by qualified personnel at your institution. Always
consult the Safety Data Sheet (SDS) provided by the supplier for the most current and detailed
information.[1][2][3] 5-PAHSA is intended for research use only.[1][2]

Chemical and Physical Properties of 5-PAHSA

For safe handling, it is essential to be aware of the physical and chemical properties of 5-
PAHSA. The compound is often supplied as a solution in methyl acetate or other organic
solvents. The properties of the solvent must also be considered, as they may present additional
hazards.
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Property Value Source

5-(palmitoyloxy)octadecanoic
Formal Name

acid
CAS Number 1481636-41-2
Molecular Formula C34He604
Molecular Weight 538.9 g/mol
Purity >95%
) Often a solution in methyl
Formulation
acetate
Storage Temperature -20°C
- DMF: 20 mg/ml, DMSO: 15
Solubility

mg/ml, Ethanol: 20 mg/ml

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure to 5-
PAHSA and its solvents. The following PPE is mandatory when handling this compound.
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PPE Category

Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Change gloves immediately if

contaminated.

To prevent skin contact with 5-
PAHSA and the solvent.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of the chemical solution.

Skin and Body Protection

A lab coat should be worn at
all times. For larger quantities
or when there is a risk of
splashing, consider a
chemical-resistant apron or

coveralls.

To protect skin and clothing

from contamination.

Respiratory Protection

Work in a well-ventilated area,
preferably a chemical fume
hood, to avoid inhalation of
vapors, especially from the
solvent. If a fume hood is not
available, a NIOSH-approved
respirator may be necessary

based on a risk assessment.

To prevent respiratory tract
irritation and other potential
health effects from inhaling the

solvent vapors.

Operational Plan for Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and accidents. The

following step-by-step guidance outlines the safe handling procedure for 5-PAHSA.

Pre-Handling Preparations

o Consult the SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet for 5-PAHSA and any solvents used.
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» Work Area Setup: Ensure a clean and organized workspace within a certified chemical fume
hood.

o Gather Materials: Have all necessary equipment and materials, including PPE, spill cleanup
supplies, and waste containers, readily available.

Handling Procedures

e Don PPE: Put on all required personal protective equipment before handling the chemical.
» Handling the Compound:

o If working with a solution, handle it with care to avoid splashes.

o If working with the solid form, avoid creating dust.

e Preventing Exposure: Avoid direct contact with the skin, eyes, and clothing. Do not inhale
any vapors or dust. Do not eat, drink, or smoke in the laboratory.

Post-Handling Procedures

o Decontamination: Clean the work area and any equipment used.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination and dispose of
single-use items in the appropriate waste stream.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

Emergency Procedures
Accidental Exposure

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.
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« Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spills

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Control: Prevent the spill from spreading.

e Clean-up: For small spills, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal. Ensure proper PPE is worn during
cleanup.

o Ventilate: Ventilate the area after the cleanup is complete.

Disposal Plan

All waste containing 5-PAHSA must be treated as hazardous waste.

o Waste Collection: Collect all 5-PAHSA waste, including unused material, contaminated
consumables (e.g., pipette tips, gloves), and spill cleanup materials, in a clearly labeled,
sealed, and compatible waste container.

» Disposal: Dispose of the hazardous waste through your institution's designated hazardous
waste management program. Do not dispose of 5-PAHSA down the drain or in the regular
trash.

Visual Workflows

The following diagrams illustrate the safe handling workflow and PPE selection process for 5-
PAHSA.
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Caption: Workflow for the safe handling of 5-PAHSA from preparation to post-handling
procedures.
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Caption: Decision-making guide for selecting appropriate PPE when handling 5-PAHSA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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